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Compound of Interest

Compound Name: 4,7-Dimethyl-1,10-phenanthroline

Cat. No.: B1295015 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

4,7-Dimethyl-1,10-phenanthroline is a bidentate chelating agent known for its strong affinity

for transition metals, particularly iron(II).[1][2] It forms a stable, intensely colored tris-complex

with ferrous ions, [Fe(C₁₄H₁₂N₂)₃]²⁺. This complex, a derivative of the well-known ferroin

indicator, serves as a high-performance redox indicator in various titrimetric analyses.[3][4] The

addition of methyl groups to the phenanthroline core can modify the redox potential of the iron

complex, offering advantages in specific analytical applications.[3] This document provides a

detailed protocol for the preparation of a 0.025 M 4,7-Dimethyl-1,10-phenanthroline ferrous

sulfate indicator solution, often referred to as "4,7-dimethyl-ferroin."

Principle of Operation

The indicator functions based on a reversible oxidation-reduction reaction. The iron(II) complex

has an intense red color, while the corresponding iron(III) complex is a pale blue. The transition

between the two states is sharp and occurs at a specific electrode potential.

[Fe(4,7-(CH₃)₂-phen)₃]²⁺ (Red) ⇌ [Fe(4,7-(CH₃)₂-phen)₃]³⁺ (Pale Blue) + e⁻

This distinct color change makes it an excellent visual indicator for redox titrations, such as

cerimetry.[3] The indicator is stable, the color change is rapid and reversible, and it is effective

in acidic media.[4]
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Quantitative Data and Reagent Properties
The following table summarizes the key quantitative information for the reagents required to

prepare 100 mL of a 0.025 M indicator solution.

Compound
Chemical
Formula

Molar Mass (
g/mol )

Quantity for
100 mL of
0.025 M
Solution

Role

4,7-Dimethyl-

1,10-

phenanthroline

C₁₄H₁₂N₂ 208.26[2][5] 1.56 g Ligand

Ferrous Sulfate

Heptahydrate
FeSO₄·7H₂O 278.01 0.70 g Iron(II) Source

Deionized Water H₂O 18.02 q.s. to 100 mL Solvent

Final Indicator

Solution

[Fe(C₁₄H₁₂N₂)₃]S

O₄
- 100 mL Redox Indicator

Molarity 0.025 M

Experimental Protocol: Preparation of 0.025 M
Indicator Solution
This protocol details the steps to prepare 100 mL of 4,7-Dimethyl-1,10-phenanthroline
ferrous sulfate indicator solution.

1. Materials and Equipment:

4,7-Dimethyl-1,10-phenanthroline (C₁₄H₁₂N₂)

Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O)

Deionized or distilled water

100 mL volumetric flask (Class A)
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Analytical balance (readable to 0.001 g)

Weighing paper/boats

Glass funnel

Spatula

Beaker (50 mL)

Wash bottle with deionized water

Magnetic stirrer and stir bar (optional)

2. Step-by-Step Procedure:

Weighing the Reagents:

Accurately weigh 0.70 g of ferrous sulfate heptahydrate (FeSO₄·7H₂O) and transfer it into

a 50 mL beaker.

In a separate weighing boat, accurately weigh 1.56 g of 4,7-Dimethyl-1,10-
phenanthroline.

Dissolving Ferrous Sulfate:

Add approximately 50 mL of deionized water to the beaker containing the ferrous sulfate.

Stir the mixture gently with a stir bar or by swirling until the solid is completely dissolved.

Adding the Ligand:

Carefully add the pre-weighed 1.56 g of 4,7-Dimethyl-1,10-phenanthroline to the ferrous

sulfate solution. 4,7-Dimethyl-1,10-phenanthroline is slightly soluble in water but will

dissolve readily as it complexes with the iron(II) ions.[1]

Stir the mixture. The solution will develop an intense red color as the [Fe(4,7-(CH₃)₂-

phen)₃]²⁺ complex forms.[4]
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Final Volume Adjustment:

Once the ligand has completely dissolved, quantitatively transfer the solution into a 100

mL volumetric flask using a glass funnel.

Rinse the beaker, funnel, and stir bar several times with small portions of deionized water,

adding the rinsings to the volumetric flask to ensure no reagent is lost.

Carefully add deionized water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Homogenization and Storage:

Stopper the flask and invert it several times (15-20 times) to ensure the solution is

homogeneous.

Transfer the final indicator solution to a clearly labeled, airtight reagent bottle.

Store the solution in a dark place at room temperature. The solution is stable for several

months.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the 4,7-Dimethyl-1,10-
phenanthroline indicator solution.
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1. Reagent Preparation

2. Dissolution & Complexation

3. Finalization

Weigh 0.70 g
FeSO₄·7H₂O

Dissolve FeSO₄·7H₂O
in ~50 mL Deionized Water

Weigh 1.56 g
4,7-Dimethyl-1,10-phenanthroline

Add Ligand to Fe(II) Solution
& Stir to Form Red Complex

Fe(II) Solution

Quantitatively Transfer to
100 mL Volumetric Flask

Add Deionized Water
to Calibration Mark (q.s.)

Stopper, Invert to Mix,
and Transfer to Storage Bottle

Final Product:
0.025 M 4,7-Dimethyl-Ferroin

Indicator Solution

Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

